Cas no 1806382-33-1 (3-Bromo-2-(3-bromopropyl)benzyl alcohol)

• Product Name: 3-Bromo-2-(3-bromopropyl)benzyl alcohol
• CAS No: 1806382-33-1
• MF: C₁₀H₁₂Br₂O
• MW: 308.00968170166
• CID: 4978627
• Update Time: 2025-05-19

3-Bromo-2-(3-bromopropyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-bromopropyl)benzyl alcohol

• Inchi： 1S/C10H12Br2O/c11-6-2-4-9-8(7-13)3-1-5-10(9)12/h1,3,5,13H,2,4,6-7H2
• InChI Key： BTWNYHGYGATJLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CO)=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-2-(3-bromopropyl)benzyl alcohol

Introduction to 3-Bromo-2-(3-bromopropyl)benzyl Alcohol (CAS No. 1806382-33-1)

The compound 3-Bromo-2-(3-bromopropyl)benzyl Alcohol, identified by the CAS number 1806382-33-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine atoms and a propyl chain, along with an alcohol group. Its structure makes it highly versatile for various applications in synthesis and drug development.

Recent studies have highlighted the potential of benzyl alcohol derivatives in the development of new therapeutic agents. The presence of bromine atoms in the structure of 3-Bromo-2-(3-bromopropyl)benzyl Alcohol introduces unique electronic properties, which can be exploited in designing bioactive molecules. Researchers have shown interest in this compound due to its ability to undergo various nucleophilic substitutions and additions, making it a valuable intermediate in organic synthesis.

The synthesis of 1806382-33-1 involves a multi-step process that typically starts with bromination of benzene derivatives followed by alkylation and hydroxylation steps. The optimization of these steps has been a focus of recent research, aiming to improve yield and purity while reducing costs. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of this compound's production.

In terms of applications, benzyl alcohol derivatives like 1806382-33-1 are being explored for their potential in drug delivery systems and as building blocks for complex molecules. Their ability to form stable complexes with other compounds makes them ideal candidates for developing new drugs targeting various diseases, including cancer and infectious diseases.

The stability and reactivity of 1806382-33-1 under different conditions have also been studied extensively. Researchers have found that the compound exhibits good stability under neutral conditions but can undergo rapid reactions under basic or acidic environments, depending on the substituents present.

In conclusion, 1806382-344, or benzyl alcohol derivative, continues to be a focal point in chemical research due to its unique properties and wide range of applications. As advancements in synthetic methods and material science continue, this compound is expected to play an even more critical role in the development of innovative chemical products and therapeutic agents.